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Compound of Interest

Compound Name: AH22921

Cat. No.: B15570895 Get Quote

Despite a comprehensive search of available scientific and chemical databases, a definitive

chemical structure and a detailed profile of the properties for a compound designated

"AH22921" could not be conclusively established. The identifier "AH22921" does not

correspond to a unique, well-characterized chemical entity in the public domain, leading to an

inability to fulfill the request for an in-depth technical guide.

Initial investigations into the identity of AH22921 revealed several different chemical

compounds associated with similar alphanumeric codes or retrieved through broad searches.

These included:

L-α-Aminobutyric acid, N(O,S)-ethoxycarbonyl, (S)-(+)-3-methyl-2-butyl ester

A thiazolidinedione derivative known as Thr-0921 or CLX-0921, a peroxisome proliferator-

activated receptor gamma (PPARγ) agonist.

Methyl octadec-9-ynoate

4'-Methyl-α-pyrrolidinopropiophenone-M (carboxy-), ethylated

However, further investigation could not confirm "AH22921" as a recognized synonym or

alternative identifier for any of these molecules. Without a definitive chemical structure, it is

impossible to provide the requested detailed information, including physicochemical properties,

experimental protocols for its synthesis or use, or its role in specific biological signaling

pathways.
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The request for an in-depth technical guide tailored to researchers and drug development

professionals necessitates precise and verified data. This includes, but is not limited to, IUPAC

name, SMILES notation, molecular weight, solubility, and detailed experimental conditions from

published studies. Furthermore, the creation of accurate signaling pathway diagrams and

experimental workflow visualizations is entirely dependent on the known biological targets and

mechanisms of action of a specific compound.

Given the ambiguity surrounding the identity of AH22921, providing a technical guide would be

speculative and could lead to the dissemination of incorrect information. It is crucial for

scientific and drug development purposes that information is based on confirmed and

published data.

It is possible that "AH22921" is an internal compound code used within a specific research

institution or company that has not been disclosed publicly. It may also be an older designation

that is no longer in common use, or a simple error in the query.

Conclusion

A comprehensive and in-depth technical guide on the chemical structure and properties of

AH22921 cannot be provided at this time due to the inability to definitively identify the

compound. Further clarification on the chemical identity of AH22921, such as a full chemical

name, CAS number, or a reference to a specific publication, would be required to proceed with

this request.

To cite this document: BenchChem. [In-depth Technical Guide: The Chemical Identity and
Properties of AH22921 Remain Elusive]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570895#ah22921-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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